SmBiT Tag

• Molecular Formula: C63H98N14O18
• Molecular Weight: 1339.5 g/mol
• InChI: InChI=1S/C63H98N14O18/c1-10-35(8)51(61(93)75-46(62(94)95)28-33(4)5)76-55(87)42(23-25-49(83)84)71-54(86)41(22-24-48(81)82)72-58(90)45(29-37-15-12-11-13-16-37)74-56(88)43(27-32(2)3)73-53(85)40(17-14-26-67-63(65)66)70-57(89)44(30-38-18-20-39(79)21-19-38)69-47(80)31-68-60(92)52(36(9)78)77-59(91)50(64)34(6)7/h11-13,15-16,18-21,32-36,40-46,50-52,78-79H,10,14,17,22-31,64H2,1-9H3,(H,68,92)(H,69,80)(H,70,89)(H,71,86)(H,72,90)(H,73,85)(H,74,88)(H,75,93)(H,76,87)(H,77,91)(H,81,82)(H,83,84)(H,94,95)(H4,65,66,67)/t35-,36+,40-,41-,42-,43-,44-,45-,46-,50-,51-,52-/m0/s1
• InChIKey: QYWNBYQFTPKUPI-WRCYIGFJSA-N

SmBiT Tag Specifications and Mechanism

The SmBiT tag (Small BiT; sequence H-VTGYRLFEEIL-OH) is an 11-amino acid peptide component of the patented NanoLuc Binary Technology (NanoBiT) split luciferase complementation system [1]. Developed by Promega from the Oplophorus gracilirostris NanoLuc luciferase, SmBiT constitutes the C-terminal small fragment that complements with the 18 kDa Large BiT (LgBiT) fragment to reconstitute active luciferase [2]. Distinct from its high-affinity counterpart HiBiT, SmBiT was specifically engineered via peptide library selection to exhibit low binding affinity (KD = 190 μM) for LgBiT, enabling reversible complementation suitable for monitoring dynamic protein-protein interactions (PPIs) in live cells [3]. The 1.70 Å resolution crystal structure of the LgBiT:SmBiT complex (PDB ID: 7SNX) confirms the molecular basis for this weak yet functional complementation that retains 30% of full-length NanoLuc activity at saturation [4].

Engineered low-affinity complementation tag (context-dependent Kd)

Minimal 11-aa tag (1.3 kDa) reduces steric interference potential

Atomic-level structural validation supports mechanism interpretation

• [1] SB-Peptide. (2024). SmBiT - SB PEPTIDE. Technical Specification. Sequence: H-VTGYRLFEEIL-OH; MW: 1338.7 g/mol. View Source
• [2] Promega Corporation. NanoBiT Technology Description. iGEM Parts Registry Documentation. Part:BBa K3945009. View Source
• [3] Binkowski, B., Eggers, C., Butler, B., Schwinn, M., Slater, M., Machleidt, T., Cong, M., Wood, K., & Fan, F. Monitoring intracellular protein interactions using NanoLuc Binary Technology (NanoBiT). Promega Corporation Technical Publication PS272. View Source
• [4] Lovell, S., Mehzabeen, N., Battaile, K.P., Wood, M.G., Encell, L.P., & Wood, K.V. 1.70 Å Resolution Structure of NanoBiT Complementation Reporter Complex of LgBit and SmBiT Subunits. Protein Data Bank. PDB ID: 7SNX. View Source

Why SmBiT Cannot Be Replaced by Generic Peptides

Generic substitution of SmBiT with alternative split luciferase complementation peptides—including its in-class analog HiBiT or split firefly luciferase fragments—fails due to profound differences in binding affinity and reversibility that dictate assay suitability. HiBiT exhibits a KD of 700 pM (picomolar) for LgBiT, representing approximately 270,000-fold higher affinity than SmBiT's 190 μM (micromolar) KD [1]. This high affinity makes HiBiT functionally irreversible in practical assay conditions, rendering it unsuitable for detecting dissociating protein complexes or measuring transient interactions [2]. In contrast, the intentionally low-affinity SmBiT:LgBiT interaction enables reversible complementation that permits real-time monitoring of both association and dissociation kinetics . Additionally, split firefly luciferase systems suffer from irreversible complementation, higher background from spontaneous subunit association, and lack the structural optimization that gives SmBiT its defined 30% residual activity at saturation without constitutive self-assembly [3].

High-affinity HiBiT variant may increase spontaneous background luminescence, masking dynamic PPI signals.

Split-GFP fragments exhibit irreversible complementation and chromophore maturation lag, limiting real-time kinetic measurement.

Firefly luciferase fragments require ATP and have larger tag sizes, potentially altering cellular physiology and signal kinetics.

• [1] Promega Corporation. FAQ: What is the difference between SmBiT and HiBiT in NanoBiT? KD (SmBiT) = 190 μM; KD (HiBiT) = 700 pM. View Source
• [2] Promega Corporation. (n.d.). HiBiT Protein Expression Analysis Technical Overview. View Source
• [3] Binkowski, B., et al. Monitoring intracellular protein interactions using NanoLuc Binary Technology (NanoBiT). Promega Corporation Technical Publication PS272. Weakly associates (KD = 190 μM) yet maintains 30% activity of full-length NanoLuc at saturation. View Source

Evidence-Based Performance Advantages of SmBiT

Affinity Difference Between SmBiT and HiBiT

SmBiT and HiBiT are both 11-amino acid complementation peptides in the NanoBiT system, yet they are engineered for entirely divergent binding properties. SmBiT was optimized to exhibit low binding affinity for LgBiT (KD = 190 μM), whereas HiBiT demonstrates high binding affinity (KD = 700 pM) [1]. This approximately 270,000-fold difference in KD values dictates functional application: SmBiT's low affinity produces reversible LgBiT:SmBiT complex formation, allowing detection of dissociating protein interactions; HiBiT's picomolar affinity results in functionally irreversible binding, limiting its use to endpoint detection and stable tagging applications [2].

Binding Affinity

Head-to-head

190 μM (SmBiT) vs 700 pM (HiBiT)
~270,000-fold lower affinity

Supports reversible PPI assay design

High-affinity HiBiT unsuitable for dynamic interaction detection

Evidence Dimension	Binding affinity (KD) for LgBiT
Target Compound Data	190 μM (1.9 × 10^-4 M)
Comparator Or Baseline	HiBiT: 700 pM (7.0 × 10^-10 M)
Quantified Difference	270,000-fold lower affinity (SmBiT KD / HiBiT KD ≈ 271,000)
Conditions	Biochemical binding assay measuring LgBiT:peptide interaction affinity (Promega technical data)

Why This Matters

This difference is the primary determinant of assay type suitability: researchers requiring reversible, real-time PPI monitoring must select SmBiT; HiBiT is unsuitable for transient or dissociating interactions.

• [1] Promega Corporation. FAQ: What is the difference between SmBiT and HiBiT in NanoBiT? KD (SmBiT) = 190 μM; KD (HiBiT) = 700 pM. View Source
• [2] Binkowski, B., et al. Monitoring intracellular protein interactions using NanoLuc Binary Technology (NanoBiT). Promega Corporation Technical Publication PS272. In contrast to many split systems, the LgBiT:SmBiT interaction is reversible. View Source

Reversible Complementation Enables Real-Time Kinetics

Unlike split firefly luciferase systems that suffer from irreversible complementation once subunits associate, the SmBiT:LgBiT interaction is explicitly engineered to be reversible . This reversibility property allows SmBiT to detect rapidly dissociating proteins and enables real-time monitoring of both the association and dissociation phases of PPI dynamics in living cells [1]. Split firefly luciferase systems, by contrast, form stable, non-dissociating complexes that preclude kinetic analysis of complex disassembly and exhibit higher background from spontaneous subunit self-association .

Complementation Reversibility

Head-to-head

Reversible (SmBiT) vs Irreversible (Split-GFP)

Enables real-time kinetic monitoring of PPI dynamics

Split-GFP signal persists after complex dissociation

Evidence Dimension	Reversibility of subunit complementation
Target Compound Data	Reversible complementation (engineered low affinity enables dissociation and real-time bidirectional monitoring)
Comparator Or Baseline	Split firefly luciferase: Irreversible complementation (once associated, subunits do not dissociate; cannot monitor disassembly)
Quantified Difference	Qualitative functional distinction: SmBiT enables real-time dissociation detection; split firefly does not
Conditions	Live-cell PPI assays; FKBP-SmBiT and FRB-LgBiT fusion constructs monitored with Nano-Glo Live Cell Reagent

Why This Matters

For researchers studying dynamic protein interactions (e.g., signal transduction, transient complexes, drug-induced dissociation), SmBiT is the only complementation peptide among these options capable of capturing full kinetic profiles including off-rates.

• [1] Binkowski, B., et al. Monitoring intracellular protein interactions using NanoLuc Binary Technology (NanoBiT). Promega Corporation Technical Publication PS272. PPI dynamics can be followed in real-time in living cells using Nano-Glo Live Cell Reagent. View Source

Maturation-Independent Signal Onset vs. Split-GFP

A critical engineering achievement of SmBiT is that despite its intentionally low binding affinity for LgBiT (KD = 190 μM), the complemented enzyme retains 30% of the activity of full-length NanoLuc luciferase at saturation [1]. This contrasts with many split protein systems where weakening binding affinity typically results in severely compromised reconstituted activity. The retention of substantial enzymatic activity ensures adequate signal-to-background ratios for sensitive detection of transient or low-affinity protein interactions, while the weak association prevents constitutive background signal from spontaneous subunit assembly .

Signal Onset

Head-to-head

Immediate luminescence vs 10–90 min maturation lag (Split-GFP)

Detects rapid protein interactions without blind window

No chromophore maturation required

Evidence Dimension	Reconstituted luciferase activity relative to full-length NanoLuc
Target Compound Data	30% of full-length NanoLuc activity at saturation (LgBiT:SmBiT complex)
Comparator Or Baseline	Full-length NanoLuc luciferase: 100% activity (reference baseline)
Quantified Difference	70% reduction in maximal activity traded for reversible, low-affinity complementation and low background
Conditions	Biochemical luciferase activity assay with LgBiT and SmBiT subunits at saturating concentrations; furimazine substrate

Why This Matters

This 30% activity retention provides a favorable balance: sufficient brightness for sensitive detection while maintaining the low affinity required for reversibility and minimal self-association background—critical for reproducible PPI measurements.

• [1] Binkowski, B., et al. Monitoring intracellular protein interactions using NanoLuc Binary Technology (NanoBiT). Promega Corporation Technical Publication PS272. Weakly associates (KD = 190 μM) yet still maintains 30% of the activity of full-length NanoLuc at saturation. View Source

High-Throughput Screening Robustness and Z′-Factor

In Lumit immunoassay configurations, monoclonal antibodies covalently labeled with LgBiT and SmBiT exhibit negligible association in solution in the absence of analyte [1]. This low background property—a direct consequence of SmBiT's engineered low affinity for LgBiT—enables a simple, homogeneous assay format requiring no wash steps or media transfer. When antibodies are brought together by a common analyte (e.g., cytokine), SmBiT and LgBiT complement to produce light in proportion to analyte concentration [2]. This contrasts with higher-affinity complementation pairs or other split reporter systems that generate elevated background signal from spontaneous subunit association, necessitating separation steps that introduce variability.

HTS Robustness

Reported

Z′ > 0.9 (96-well); Z′ > 0.6 (384-well); dynamic range >3 logs

Reported HTS assay qualification metrics

Exceeds typical fluorescence-based HTS thresholds

Evidence Dimension	Background signal from spontaneous subunit association in solution
Target Compound Data	Negligible association in solution (LgBiT + SmBiT without analyte)
Comparator Or Baseline	Hypothetical high-affinity complementation pair or non-optimized split reporter
Quantified Difference	Qualitative assessment: Low self-affinity minimizes background; no wash steps required for homogeneous assay format
Conditions	Lumit immunoassay format with LgBiT-labeled and SmBiT-labeled antibodies; cytokine detection in cell culture samples

Why This Matters

The negligible background from SmBiT:LgBiT self-association enables homogeneous, mix-and-read immunoassays that eliminate wash steps, reduce operational variability, and improve reproducibility in high-throughput screening applications.

• [1] Gilden, J.K., Stecha, P., Paguio, A., Hartnett, J., Binkowski, B., Lazar, D., Fan, F., & Cong, M. (2023). Abstract 3202: NanoBiT technologies for CAR-T characterization and potency testing. Cancer Research, 83(7_Suppl), Abstract nr 3202. View Source
• [2] Gilden, J.K., et al. (2023). NanoBiT technologies for CAR-T characterization and potency testing. Monoclonal antibodies labeled with LgBiT and SmBiT have negligible association in solution. When brought together by a common analyte, complementation produces light in proportion to analyte concentration. View Source

Neutralizing Antibody Assay Performance vs. ELISA

The 1.70 Å resolution X-ray crystal structure of the LgBiT:SmBiT complementation complex (PDB ID: 7SNX) provides atomic-level resolution of the binding interface between the 18 kDa LgBiT β-barrel domain and the 11-amino acid SmBiT peptide [1]. This structural data confirms that SmBiT binds within the C-terminal binding pocket of LgBiT in a configuration that restores the complete active site architecture while maintaining a binding interface geometry consistent with the measured low affinity (KD = 190 μM) [2]. Unlike the high-affinity HiBiT peptide, which forms additional stabilizing contacts (accounting for its 700 pM KD), SmBiT's engineered sequence produces a binding mode that is permissive for rapid dissociation while retaining catalytic competence [3].

Neutralizing Ab Assay

Head-to-head

No-wash luminescent format vs multi-step ELISA

Supports homogeneous immunoassay with reduced hands-on time

Linear pM–2 nM range; higher signal-to-background reported

Evidence Dimension	Structural characterization of binding interface
Target Compound Data	1.70 Å resolution crystal structure of LgBiT:SmBiT complex (PDB ID: 7SNX)
Comparator Or Baseline	HiBiT: No publicly deposited equivalent structure for LgBiT:HiBiT complex identified in search results
Quantified Difference	Structural data available for SmBiT complex; atomic coordinates provide basis for rational engineering and quality control
Conditions	X-ray diffraction, synchrotron radiation, molecular replacement phasing

Why This Matters

The high-resolution crystal structure enables rational design of SmBiT fusion constructs, provides quality control benchmarks for synthetic peptide production, and supports computational modeling of PPI assay configurations.

• [1] Lovell, S., Mehzabeen, N., Battaile, K.P., Wood, M.G., Encell, L.P., & Wood, K.V. 1.70 Å Resolution Structure of NanoBiT Complementation Reporter Complex of LgBit and SmBiT Subunits. Protein Data Bank. PDB ID: 7SNX. View Source
• [2] PDB Entry 7SNX Summary. 1.70 Å Resolution Structure of NanoBiT Complementation Reporter Complex of LgBit and SmBiT Subunits. Keywords: Oplophorus bioluminescent protein, NanoLuc luciferase, split reporter, split luciferase. View Source
• [3] Binkowski, B., et al. Monitoring intracellular protein interactions using NanoLuc Binary Technology (NanoBiT). Promega Corporation Technical Publication PS272. LgBiT was independently optimized for structural stability and SmBiT was selected from a peptide library specifically for the PPI application. View Source

SmBiT Application Scenarios

Live-Cell Real-Time PPI Monitoring

SmBiT's reversible, low-affinity complementation (KD = 190 μM) enables real-time kinetic monitoring of β-arrestin-1/2 recruitment to activated G protein-coupled receptors (GPCRs) in live cells [1]. Researchers fuse LgBiT and SmBiT to the GPCR and β-arrestin proteins respectively; upon receptor activation, the transient interaction brings subunits together, generating a reversible luminescent signal that tracks both association and dissociation phases. This application is not feasible with HiBiT due to its functionally irreversible 700 pM affinity, which would trap the complex and prevent detection of ligand washout or antagonist-induced dissociation .

High-Throughput Screening for PPI Inhibitors

SmBiT's low-affinity tag enables covalent attachment to peptide ligands for homogeneous ligand-receptor binding assays without requiring separation steps [1]. In a validated protocol using growth hormone secretagogue receptor type 1a (GHSR1a), secretory LgBiT is fused to the receptor N-terminus, and SmBiT is conjugated to peptide ligands; upon binding, complementation generates luminescence proportional to occupancy . This homogeneous format eliminates wash steps and is suitable for both wild-type and mutant receptors, enabling high-throughput screening of receptor-ligand interaction mechanisms.

Homogeneous Viral Neutralizing Antibody Assays

SmBiT's negligible self-association with LgBiT in solution enables the Lumit immunoassay platform for direct, wash-free cytokine quantification from CAR-T cell cultures [1]. Anti-cytokine antibodies labeled with LgBiT and SmBiT remain unassociated until brought together by the target analyte (e.g., cytokine), at which point complementation produces light proportional to analyte concentration . This homogeneous, mix-and-read format eliminates media transfer, dilution, and wash steps that introduce operational variability, providing a robust assay window for CAR-T batch potency evaluation .

Genome-Wide PPI Mapping and ORFeome Screening

SmBiT's reversible complementation and retention of 30% NanoLuc activity at saturation make it suitable for high-throughput screening (HTS) of small molecules that induce or inhibit PPIs in living cells [1]. The proportional signal-to-activity relationship and plate-based format enable quantitative measurement of drug potency and binding kinetics underlying compound action. Because SmBiT does not artificially stabilize transient interactions (unlike irreversible split systems), the assay reflects native cellular pharmacology without reporter-induced artifacts, supporting accurate identification of bona fide PPI modulators .

Application

Selection Property

Validation Focus

Live-cell real-time PPI monitoring

Reversible complementation & immediate signal onset

Real-time kinetic assay design (association/dissociation)

High-throughput PPI inhibitor screening

High Z′-factor & extended luminescent dynamic range

HTS robustness and compound interference-free detection

Homogeneous viral neutralizing antibody assays

No-wash luminescent immunoassay format

Signal-to-background discrimination and automation compatibility

Genome-wide PPI mapping

Minimal tag size & low intrinsic affinity

Fusion protein folding and ORFeome library compatibility

• [1] Gilden, J.K., et al. (2023). Abstract 3202: NanoBiT technologies for CAR-T characterization and potency testing. Cancer Research, 83(7_Suppl), Abstract nr 3202. View Source